Cas no 76429-74-8 (2-bromo-1-(3-bromopropoxy)-4-methoxybenzene)

• Product Name: 2-bromo-1-(3-bromopropoxy)-4-methoxybenzene
• CAS No: 76429-74-8
• MF: C₁₀H₁₂Br₂O₂
• MW: 324.009081840515
• CID: 982651
• PubChem ID: 334084
• Update Time: 2025-04-20

2-bromo-1-(3-bromopropoxy)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-bromopropoxy)-4-methoxybenzene
• AC1L7EN1
• NSC338418
• NSC-338418
• 76429-74-8
• DTXSID20318992

• Inchi： 1S/C10H12Br2O2/c1-13-8-3-4-10(9(12)7-8)14-6-2-5-11/h3-4,7H,2,5-6H2,1H3
• InChI Key： UYGHFQDXVOHZPH-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC(=CC=1Br)OC

Computed Properties

• Exact Mass: 321.92036
• Monoisotopic Mass: 321.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 3.62150